Cas no 80036-90-4 (Benzoic acid,5-(ethylsulfonyl)-2-methoxy-4-nitro-, methyl ester)
80036-90-4 structure
Product Name:Benzoic acid,5-(ethylsulfonyl)-2-methoxy-4-nitro-, methyl ester
CAS No:80036-90-4
MF:C11H13NO7S
MW:303.288422346115
CID:730983
PubChem ID:12906442
Update Time:2025-04-19
Benzoic acid,5-(ethylsulfonyl)-2-methoxy-4-nitro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,5-(ethylsulfonyl)-2-methoxy-4-nitro-, methyl ester
- methyl 5-(ethylsulphonyl)-4-nitro-o-anisate
- methyl 5-ethylsulfonyl-2-methoxy-4-nitrobenzoate
- methyl 5-ethylsulfonyl-2-methoxy-4-nitro-benzoate
- EINECS 279-379-1
- Methyl 5-(ethylsulfonyl)-2-methoxy-4-nitrobenzoate
- 80036-90-4
- DTXSID701000927
- METHYL 5-(ETHANESULFONYL)-2-METHOXY-4-NITROBENZOATE
- Methyl5-(ethylsulfonyl)-2-methoxy-4-nitrobenzoate
- NS00060139
-
- Inchi: 1S/C11H13NO7S/c1-4-20(16,17)10-5-7(11(13)19-3)9(18-2)6-8(10)12(14)15/h5-6H,4H2,1-3H3
- InChI Key: RCOBUYURWGWJBZ-UHFFFAOYSA-N
- SMILES: S(CC)(C1C=C(C(=O)OC)C(=CC=1[N+](=O)[O-])OC)(=O)=O
Computed Properties
- Exact Mass: 303.04127293g/mol
- Monoisotopic Mass: 303.04127293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
- Topological Polar Surface Area: 124Ų
Experimental Properties
- Density: 1.369
- Boiling Point: 522.4°C at 760 mmHg
- Flash Point: 269.7°C
- Refractive Index: 1.529
Benzoic acid,5-(ethylsulfonyl)-2-methoxy-4-nitro-, methyl ester Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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